Cas no 2551118-84-2 (1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride)
1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride
- EN300-27194538
- 2551118-84-2
- 1-(1-Chlorocyclopropyl)ethanamine;hydrochloride
-
- MDL: MFCD32875006
- Inchi: 1S/C5H10ClN.ClH/c1-4(7)5(6)2-3-5;/h4H,2-3,7H2,1H3;1H
- InChI Key: NSCWKNSXHAFNBB-UHFFFAOYSA-N
- SMILES: ClC1(C(C)N)CC1.Cl
Computed Properties
- Exact Mass: 155.0268547g/mol
- Monoisotopic Mass: 155.0268547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 78.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27194538-0.05g |
1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride |
2551118-84-2 | 95.0% | 0.05g |
$312.0 | 2025-03-20 | |
| Enamine | EN300-27194538-0.1g |
1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride |
2551118-84-2 | 95.0% | 0.1g |
$466.0 | 2025-03-20 | |
| Enamine | EN300-27194538-0.25g |
1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride |
2551118-84-2 | 95.0% | 0.25g |
$666.0 | 2025-03-20 | |
| Enamine | EN300-27194538-0.5g |
1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride |
2551118-84-2 | 95.0% | 0.5g |
$1046.0 | 2025-03-20 | |
| Enamine | EN300-27194538-1.0g |
1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride |
2551118-84-2 | 95.0% | 1.0g |
$1343.0 | 2025-03-20 | |
| Enamine | EN300-27194538-2.5g |
1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride |
2551118-84-2 | 95.0% | 2.5g |
$2631.0 | 2025-03-20 | |
| Enamine | EN300-27194538-5.0g |
1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride |
2551118-84-2 | 95.0% | 5.0g |
$3894.0 | 2025-03-20 | |
| Enamine | EN300-27194538-10.0g |
1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride |
2551118-84-2 | 95.0% | 10.0g |
$5774.0 | 2025-03-20 | |
| Enamine | EN300-27194538-1g |
1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride |
2551118-84-2 | 95% | 1g |
$1343.0 | 2023-09-10 | |
| Enamine | EN300-27194538-5g |
1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride |
2551118-84-2 | 95% | 5g |
$3894.0 | 2023-09-10 |
1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride
Comprehensive Overview of 1-(1-Chlorocyclopropyl)ethan-1-amine Hydrochloride (CAS No. 2551118-84-2)
1-(1-Chlorocyclopropyl)ethan-1-amine hydrochloride (CAS No. 2551118-84-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chlorocyclopropyl moiety and the amine hydrochloride functional group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.
The compound’s molecular formula and structural properties have been extensively studied to understand its reactivity and stability. With the growing demand for high-purity chemical intermediates, 1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride has become a focal point in synthetic chemistry. Its role in the development of novel therapeutic agents aligns with current trends in precision medicine and targeted drug delivery systems, topics that dominate scientific discussions today.
In recent years, the compound has been explored for its potential in catalysis and polymer chemistry, addressing the need for sustainable and efficient chemical processes. The chlorocyclopropyl group, in particular, is known for its ability to modulate electronic and steric effects, making it a versatile building block in organic synthesis. This has led to increased interest in CAS No. 2551118-84-2 as a key reagent in multistep synthetic routes.
Another area of interest is the compound’s potential in agrochemical formulations. As the agricultural sector seeks eco-friendly pest control solutions, 1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride has been investigated for its role in developing next-generation herbicides and plant growth regulators. This aligns with global efforts to reduce environmental impact while maintaining crop yields, a topic frequently searched by agronomists and chemists alike.
The pharmacokinetic properties of derivatives of this compound are also under scrutiny, particularly in the context of central nervous system (CNS) drug development. Its amine hydrochloride functionality enhances solubility, a critical factor in drug bioavailability. This has sparked discussions in online forums and scientific databases, where researchers query its structure-activity relationships (SAR) and metabolic stability.
From a commercial perspective, the demand for CAS No. 2551118-84-2 is driven by its utility in custom synthesis and contract manufacturing. Companies specializing in fine chemicals often highlight its availability in varying purity grades, catering to diverse industrial needs. This reflects the broader trend of supply chain optimization in the chemical industry, a hot topic among procurement specialists.
In summary, 1-(1-chlorocyclopropyl)ethan-1-amine hydrochloride (CAS No. 2551118-84-2) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its relevance to contemporary research themes ensures its prominence in scientific literature and online searches, making it a compound of enduring interest.
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